Cas no 1806017-17-3 (Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806017-17-3
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 4842327
• Update Time: 2025-05-20

Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9F6NO4/c1-20-6-3-5(4-7(19)21-2)8(10(12,13)14)18-9(6)22-11(15,16)17/h3H,4H2,1-2H3
• InChI Key： USCXOTJGNNIEOK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)OC(F)(F)F)OC)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate

Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806017-17-3): A Comprehensive Overview

Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1806017-17-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple fluorine atoms and methoxy groups in its molecular structure endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural complexity of Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate is a testament to the ingenuity of synthetic chemists who have meticulously designed this molecule to exhibit specific interactions with biological targets. The trifluoromethyl group, in particular, is a key feature that enhances the lipophilicity and metabolic stability of the compound, while the methoxy groups contribute to its solubility and binding affinity. These characteristics make it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate has been investigated for its potential role in inhibiting kinases, which are enzymes that play a crucial role in cell signaling and have been implicated in numerous diseases, including cancer. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases by interfering with their ATP-binding sites.

The fluorinated pyridine core of Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate also makes it a promising candidate for developing antiviral agents. Fluoro-substituted compounds have shown enhanced stability and bioavailability, which are critical factors for effective antiviral therapy. Researchers are exploring its potential against viral proteases and polymerases, which are essential for viral replication. The methoxy groups on the molecule may also contribute to its ability to interact with viral proteins, thereby inhibiting viral infection.

Beyond its applications in oncology and virology, Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate has also been studied for its potential in treating inflammatory diseases. Inflammatory processes are mediated by a complex network of signaling pathways, many of which involve kinases and other enzymes that can be targeted by small molecule inhibitors. The structural features of this compound suggest that it may be able to modulate inflammatory responses by inhibiting key enzymes involved in the inflammatory cascade.

The synthesis of Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex pyridine ring system. The introduction of fluorine atoms is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, recent advancements in synthetic methodologies have made it possible to incorporate fluorine atoms with greater precision and efficiency.

In conclusion, Methyl 3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806017-17-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, including cancer, viral infections, and inflammatory disorders. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications.